3-(5-isopropyl-4-methoxy-2-methylphenyl)-2-(3-nitrophenyl)acrylonitrile

• IUPAC Name: (E)-3-(4-methoxy-2-methyl-5-propan-2-ylphenyl)-2-(3-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H20N2O3/c1-13(2)19-11-16(14(3)8-20(19)25-4)9-17(12-21)15-6-5-7-18(10-15)22(23)24/h5-11,13H,1-4H3/b17-9-
• InChI Key: XIWUDWSAZWEUJH-MFOYZWKCSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C=C(C#N)C2=CC(=CC=C2)[N+](=O)[O-])C(C)C)OC
• Isomeric SMILES: CC1=CC(=C(C=C1/C=C(/C#N)\C2=CC(=CC=C2)[N+](=O)[O-])C(C)C)OC
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

3-(5-isopropyl-4-methoxy-2-methylphenyl)-2-(3-nitrophenyl)acrylonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as IMMA, and it is a derivative of chalcone. IMMA has been synthesized using different methods, and it has been found to have various biological activities, including anticancer, antimicrobial, and antiviral activities.

Mechanism of Action

The mechanism of action of IMMA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. IMMA has been found to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. IMMA has also been shown to inhibit the activity of protein kinases, which are enzymes involved in cell signaling pathways.
Biochemical and Physiological Effects:
IMMA has been found to have various biochemical and physiological effects. In cancer cells, IMMA has been shown to induce apoptosis, which is programmed cell death. IMMA has also been found to inhibit cell proliferation and migration in cancer cells. In bacterial cells, IMMA has been shown to disrupt the bacterial cell wall and inhibit bacterial growth. Additionally, IMMA has been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

IMMA has several advantages for lab experiments, including its low toxicity and high solubility in various solvents. However, IMMA has some limitations, including its instability in the presence of light and air, which can lead to degradation of the compound. Additionally, IMMA has limited water solubility, which can make it difficult to use in aqueous-based experiments.

Future Directions

There are several future directions for research on IMMA. One direction is to investigate the potential of IMMA as a chemotherapeutic agent for cancer treatment. Another direction is to explore the antimicrobial and antiviral potential of IMMA and its derivatives. Additionally, further studies are needed to understand the mechanism of action of IMMA and to identify potential targets for drug development. Finally, there is a need for the development of new synthesis methods for IMMA and its derivatives to improve their yield and purity.
Conclusion:
In conclusion, IMMA is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. IMMA has been synthesized using different methods, and it has been found to have various biological activities, including anticancer, antimicrobial, and antiviral activities. The mechanism of action of IMMA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. IMMA has several advantages for lab experiments, including its low toxicity and high solubility in various solvents. However, IMMA has some limitations, including its instability in the presence of light and air. Finally, there are several future directions for research on IMMA, including investigating its potential as a chemotherapeutic agent, exploring its antimicrobial and antiviral potential, and developing new synthesis methods.

Synthesis Methods

IMMA can be synthesized using different methods, including the Claisen-Schmidt condensation reaction. This method involves the reaction of 5-isopropyl-2-methoxybenzaldehyde and 3-nitrobenzaldehyde in the presence of a base such as sodium hydroxide, followed by the addition of acrylonitrile. The resulting product is then purified using column chromatography or recrystallization to obtain pure IMMA.

Scientific Research Applications

IMMA has been the subject of extensive research due to its potential applications in various fields. In the field of medicine, IMMA has been found to have anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. IMMA has also been shown to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, IMMA has antiviral activity against the herpes simplex virus.